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Compound of Interest

Compound Name: Mercuric iodate

CAS No.: 7783-32-6

Cat. No.: B1603196

Get Quote

This application note outlines the principles and procedures for the quantification of chloride

ions in various water matrices, including drinking water, surface water, and industrial effluents,

using mercurimetric titration.[1][2] This method relies on the reaction between mercuric ions

(Hg²⁺) and chloride ions (Cl⁻) to form a stable, soluble mercuric chloride (HgCl₂) complex.[3]

Principle of the Method
In an acidic medium, a sample containing chloride ions is titrated with a standard solution of

mercuric nitrate. The mercuric ions react with the chloride ions to form the slightly dissociated

mercuric chloride complex.

Hg²⁺ + 2Cl⁻ → HgCl₂

The endpoint of the titration is identified by the use of an indicator, most commonly

diphenylcarbazone. Once all the chloride ions have been complexed, the first excess of

mercuric ions reacts with the indicator to form a distinct blue-violet complex.[3][4] The

concentration of chloride in the sample is directly proportional to the volume of the mercuric

nitrate titrant consumed. The optimal pH range for this titration is between 3.0 and 3.6.[3]
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Quantitative Data
The mercurimetric method is adaptable for a broad spectrum of chloride concentrations. For

samples with very low chloride levels, a pre-concentration step, such as evaporation, may be

necessary.[3]

Parameter Value / Information Source(s)

Applicable Matrices

Ground water, drinking water,

surface water, saline water,

domestic and industrial

wastes.

[2]

Concentration Range

Applicable to all chloride

concentration ranges. Sample

aliquots are adjusted to

contain 10-20 mg of chloride

per 50 mL to optimize titrant

volume.

[2]

Lower Detection Limit As low as 0.1 mg/L of chloride. [3]

Potential Interferences

Bromide and iodide ions are

titrated along with chloride,

leading to positive

interference. Chromate, sulfite,

and sulfide can interfere at

concentrations above 10 ppm.

Nitrite also presents a

significant interference.

[1]

Experimental Protocols
Reagent Preparation

Standard Mercuric Nitrate Titrant (0.0141 N): Dissolve 2.3 g of mercuric nitrate (Hg(NO₃)₂) or

2.5 g of its monohydrate (Hg(NO₃)₂·H₂O) in 100 mL of deionized water containing 0.25 mL of

concentrated nitric acid. Dilute the solution to 1000 mL with deionized water. This solution

should be standardized against a primary standard sodium chloride solution.
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Standard Sodium Chloride Solution (0.0141 N): Accurately weigh 0.8241 g of anhydrous

sodium chloride (previously dried at 140°C) and dissolve it in deionized water. Dilute to 1000

mL in a volumetric flask.

Mixed Indicator Reagent: Dissolve 0.5 g of crystalline diphenylcarbazone and 0.05 g of

bromophenol blue in 75 mL of 95% ethanol. Dilute to 100 mL with 95% ethanol. Store this

solution in a brown bottle and discard after six months.[2]

Nitric Acid Solution (0.05 M): Dilute 3.0 mL of concentrated nitric acid to 1 L with deionized

water.[3]

Sodium Hydroxide Solution (0.05 M): Dissolve 2.0 g of sodium hydroxide in deionized water

and dilute to 1 L.[3]

Sample Preparation and pH Adjustment
Pipette a suitable volume of the water sample (e.g., 50.0 mL) into a 250 mL Erlenmeyer

flask.

Add 5 to 10 drops of the mixed indicator reagent and swirl.[2]

If the solution exhibits a blue, blue-violet, or red color, add the 0.05 M nitric acid solution

dropwise until the color changes to yellow, then add an additional 1 mL of the acid.[3]

If the solution turns yellow or orange after the addition of the indicator, add the 0.05 M

sodium hydroxide solution dropwise until the color changes to blue-violet. Subsequently, add

the 0.05 M nitric acid solution dropwise until the color reverts to yellow, and then add an

excess of 1 mL of the acid.[3]

Titration Procedure
Titrate the pH-adjusted sample with the standardized 0.0141 N mercuric nitrate solution

using a burette.

Continue the titration until the first appearance of a persistent blue-violet color throughout the

solution, which signifies the endpoint.[2][3]

Record the volume of the mercuric nitrate titrant used.
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A blank titration should be performed using deionized water in place of the sample to correct

for any reagent impurities.

Calculation of Chloride Concentration
The chloride concentration in the sample is calculated using the following formula:

Chloride (mg/L) = [(V_sample - V_blank) × N × 35450] / V_sample_mL

Where:

V_sample = Volume of mercuric nitrate titrant used for the sample (mL)

V_blank = Volume of mercuric nitrate titrant used for the blank (mL)

N = Normality of the mercuric nitrate titrant

35450 = Milliequivalent weight of chloride (Cl⁻)

V_sample_mL = Volume of the water sample taken for titration (mL)

Visualizations
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Caption: Reaction and endpoint signaling pathway in mercurimetric chloride determination.
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Experimental Workflow for Chloride Analysis

1. Sample Collection

2. Add Mixed Indicator

3. pH Adjustment (3.0-3.6)

4. Titrate with Mercuric Nitrate

5. Observe Endpoint (Blue-Violet Color)

6. Record Titrant Volume

7. Calculate Chloride Concentration

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the mercurimetric titration of chloride.

Safety and Environmental Considerations
Mercury and its compounds are highly toxic and pose a significant environmental hazard. All

work with mercuric nitrate and other mercury-containing reagents must be conducted in a well-
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ventilated fume hood. Appropriate personal protective equipment, including gloves, safety

goggles, and a lab coat, must be worn at all times. All mercury-containing waste must be

collected and disposed of as hazardous waste in accordance with strict institutional and

governmental regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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